Cas no 2228146-00-5 (1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol)

• Product Name: 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol
• CAS No: 2228146-00-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6118947
• PubChem ID: 165635359
• Update Time: 2025-06-10

1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol
• 2228146-00-5
• EN300-2001587
• 1-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]ethane-1,2-diol

• Inchi： 1S/C8H13N3O2/c12-5-8(13)7-4-11(10-9-7)3-6-1-2-6/h4,6,8,12-13H,1-3,5H2
• InChI Key： KKKUUQXZMCHBQP-UHFFFAOYSA-N
• SMILES： OC(CO)C1=CN(CC2CC2)N=N1

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 71.2Ų

Additional information on 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol

Comprehensive Overview of 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol (CAS No. 2228146-00-5)

The compound 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol (CAS No. 2228146-00-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its cyclopropylmethyl and 1,2,3-triazole moieties make it a promising candidate for various applications, particularly in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential to modulate biological pathways, making it a subject of ongoing studies in pharmacology and biochemical research.

One of the key features of 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol is its diol functional group, which enhances its solubility and bioavailability. This property is critical for drug development, as it improves the compound's ability to interact with biological targets. The 1,2,3-triazole ring, a common pharmacophore, is known for its stability and ability to participate in hydrogen bonding, further increasing the compound's versatility. These attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with optimal pharmacokinetic profiles.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol. This trend is driven by the need for new treatments for diseases such as cancer, infectious diseases, and metabolic disorders. The compound's cyclopropylmethyl group is particularly noteworthy, as cyclopropane derivatives are known for their ability to enhance metabolic stability and reduce toxicity. These characteristics make the compound a valuable subject for structure-activity relationship (SAR) studies.

The synthesis of 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol typically involves click chemistry, a widely used method for constructing 1,2,3-triazole rings. This approach is favored for its efficiency and high yield, making it a popular choice in organic synthesis. The compound's CAS No. 2228146-00-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases. Researchers often search for this CAS number to access detailed information about the compound's properties and applications.

Another area of interest is the potential role of 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol in drug repurposing. With the increasing demand for cost-effective and time-efficient drug development strategies, repurposing existing compounds has become a hot topic. The unique structure of this molecule makes it a candidate for investigating new therapeutic uses, particularly in neurological disorders and inflammatory diseases. This aligns with the broader shift toward precision medicine, where tailored treatments are developed based on individual genetic and molecular profiles.

From an industrial perspective, 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol is also relevant to the fine chemicals sector. Its synthesis and purification processes are of interest to manufacturers specializing in high-purity compounds for research and development. The compound's stability and solubility make it suitable for formulation into various drug delivery systems, further expanding its potential applications.

In conclusion, 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethane-1,2-diol (CAS No. 2228146-00-5) represents a fascinating area of research with broad implications for medicinal chemistry and drug discovery. Its unique structural features, combined with its potential therapeutic applications, make it a compound worth watching in the coming years. As scientific advancements continue, this molecule may play a pivotal role in addressing unmet medical needs and advancing the field of small-molecule therapeutics.